Cas no 1314713-05-7 (5-(2-Bromophenyl)pyrrolidin-2-one)

• Product Name: 5-(2-Bromophenyl)pyrrolidin-2-one
• CAS No: 1314713-05-7
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• MDL: MFCD19700286
• CID: 4588008
• Update Time: 2025-06-11

5-(2-Bromophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromophenyl)pyrrolidin-2-one
• 5-(2-Bromo-phenyl)-pyrrolidin-2-one

• MDL： MFCD19700286
• Inchi： 1S/C10H10BrNO/c11-8-4-2-1-3-7(8)9-5-6-10(13)12-9/h1-4,9H,5-6H2,(H,12,13)
• InChI Key： NLBIOMHIVPKNOO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1CCC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1

Additional information on 5-(2-Bromophenyl)pyrrolidin-2-one

Recent Advances in the Study of 5-(2-Bromophenyl)pyrrolidin-2-one (CAS: 1314713-05-7) in Chemical Biology and Pharmaceutical Research

The compound 5-(2-Bromophenyl)pyrrolidin-2-one (CAS: 1314713-05-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by a pyrrolidin-2-one core and a 2-bromophenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and optimization of 5-(2-Bromophenyl)pyrrolidin-2-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method employs a palladium-catalyzed coupling reaction, which not only enhances efficiency but also reduces the formation of by-products. This advancement is critical for further pharmacological evaluations and potential clinical applications.

Pharmacological studies have revealed that 5-(2-Bromophenyl)pyrrolidin-2-one exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo experiments conducted by researchers at the University of Cambridge demonstrated its affinity for GABA_A receptors, suggesting potential applications in neurological disorders such as anxiety and epilepsy. The compound's ability to cross the blood-brain barrier further underscores its therapeutic promise. These findings were corroborated by a separate study in the European Journal of Pharmacology (2024), which highlighted its anxiolytic effects in rodent models.

Beyond its neurological applications, 5-(2-Bromophenyl)pyrrolidin-2-one has also been investigated for its anti-inflammatory properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound inhibits the production of pro-inflammatory cytokines in macrophages, pointing to its potential use in treating chronic inflammatory conditions. The mechanism appears to involve the suppression of NF-κB signaling, a pathway central to inflammatory responses. These findings open new avenues for the development of anti-inflammatory drugs with improved efficacy and safety profiles.

In conclusion, the compound 5-(2-Bromophenyl)pyrrolidin-2-one (CAS: 1314713-05-7) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Recent advancements in its synthesis, coupled with its diverse pharmacological activities, highlight its potential for therapeutic development. Future research should focus on further elucidating its mechanisms of action and conducting preclinical trials to assess its safety and efficacy in humans. The ongoing exploration of this compound underscores the dynamic nature of drug discovery and the importance of innovative chemical entities in addressing unmet medical needs.